Cas no 2168225-98-5 (3-1-(aminomethyl)cyclobutylbutane-1-sulfonyl fluoride)

• Product Name: 3-1-(aminomethyl)cyclobutylbutane-1-sulfonyl fluoride
• CAS No: 2168225-98-5
• MF: C₉H₁₈FNO₂S
• MW: 223.308125019073
• CID: 5777285
• PubChem ID: 165563076
• Update Time: 2025-06-14

3-1-(aminomethyl)cyclobutylbutane-1-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• 3-[1-(aminomethyl)cyclobutyl]butane-1-sulfonyl fluoride
• 2168225-98-5
• EN300-1577215
• 3-1-(aminomethyl)cyclobutylbutane-1-sulfonyl fluoride

• Inchi： 1S/C9H18FNO2S/c1-8(3-6-14(10,12)13)9(7-11)4-2-5-9/h8H,2-7,11H2,1H3
• InChI Key： GQFFSMGTKVOCGX-UHFFFAOYSA-N
• SMILES： S(CCC(C)C1(CN)CCC1)(=O)(=O)F

Computed Properties

• Exact Mass: 223.10422815g/mol
• Monoisotopic Mass: 223.10422815g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 280
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 68.5Ų

Additional information on 3-1-(aminomethyl)cyclobutylbutane-1-sulfonyl fluoride

Comprehensive Overview of 3-1-(Aminomethyl)cyclobutylbutane-1-sulfonyl Fluoride (CAS No. 2168225-98-5)

3-1-(Aminomethyl)cyclobutylbutane-1-sulfonyl fluoride (CAS No. 2168225-98-5) is a specialized sulfonyl fluoride derivative that has garnered significant attention in the fields of medicinal chemistry and biochemical research. This compound, characterized by its unique cyclobutyl and aminomethyl functional groups, serves as a versatile building block for the synthesis of novel therapeutic agents and protease inhibitors. Its molecular structure, which combines a sulfonyl fluoride moiety with a cyclobutyl ring, makes it particularly valuable for targeted covalent modification of proteins, a technique widely explored in drug discovery and chemical biology.

In recent years, the demand for sulfonyl fluoride-based compounds like 3-1-(aminomethyl)cyclobutylbutane-1-sulfonyl fluoride has surged due to their applications in covalent drug design. Researchers are increasingly focusing on covalent inhibitors as they offer prolonged target engagement and enhanced selectivity, addressing limitations of traditional reversible inhibitors. The fluorosulfate group in this compound reacts selectively with nucleophilic residues in proteins, such as lysine and tyrosine, making it a valuable tool for activity-based protein profiling (ABPP) and target identification.

The cyclobutyl ring in 3-1-(aminomethyl)cyclobutylbutane-1-sulfonyl fluoride contributes to its conformational rigidity, which is advantageous in optimizing pharmacokinetic properties of drug candidates. This feature aligns with the growing trend in fragment-based drug discovery (FBDD), where small, rigid fragments are used to build high-affinity ligands. Additionally, the aminomethyl group provides a handle for further derivatization, enabling the attachment of diverse pharmacophores to enhance bioactivity and solubility.

From an industrial perspective, 3-1-(aminomethyl)cyclobutylbutane-1-sulfonyl fluoride is synthesized through multi-step organic reactions, often involving nucleophilic substitution and fluorination processes. Its purity and stability are critical for reproducible results in research, prompting manufacturers to adopt advanced analytical techniques like HPLC and NMR spectroscopy for quality control. The compound’s compatibility with high-throughput screening (HTS) platforms further underscores its utility in modern drug discovery pipelines.

Environmental and safety considerations are also paramount when handling 3-1-(aminomethyl)cyclobutylbutane-1-sulfonyl fluoride. While it is not classified as a hazardous material, proper storage conditions—such as protection from moisture and light—are recommended to maintain its reactivity and shelf life. Researchers are encouraged to follow Good Laboratory Practices (GLP) to ensure safe usage, especially given the reactive nature of the sulfonyl fluoride group.

Looking ahead, the potential of 3-1-(aminomethyl)cyclobutylbutane-1-sulfonyl fluoride extends beyond traditional drug development. Its applications in bioconjugation and chemical proteomics are being explored, particularly in the context of precision medicine and personalized therapeutics. As the scientific community continues to unravel the complexities of protein-ligand interactions, compounds like this will play a pivotal role in shaping the future of biopharmaceutical innovation.